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Compound of Interest

Compound Name: 5-Formyl-8-hydroxycarbostyril

Cat. No.: B045642

Audience: Researchers, scientists, and drug development professionals.

This guide provides essential safety and logistical information for the handling and disposal of
5-Formyl-8-hydroxycarbostyril. The following procedures are based on the known hazards of
structurally similar compounds, such as 8-Hydroxyquinoline-5-carbaldehyde, and are intended
to ensure the safety of laboratory personnel.

Hazard Summary

While a specific Safety Data Sheet (SDS) for 5-Formyl-8-hydroxycarbostyril is not readily
available, data from analogous compounds, such as 8-hydroxyquinoline-5-carbaldehyde,
indicate the following potential hazards[1]:

Acute Toxicity (Oral): Harmful if swallowed[1].

Skin Corrosion/Irritation: Causes skin irritation[1].

Eye Damage/Irritation: Causes serious eye irritation[1].

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation[1].

Reproductive Toxicity: May damage fertility or the unborn child[2].

Skin Sensitization: May cause an allergic skin reaction[2].
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e Aquatic Hazard: Very toxic to aquatic life with long-lasting effects[2][3].

Given these potential hazards, strict adherence to the following personal protective equipment

(PPE) and handling protocols is mandatory.

Personal Protective Equipment (PPE)

The following table summarizes the required PPE for handling 5-Formyl-8-

hydroxycarbostyril.

Protection Type

Required PPE

Specifications and Use Case

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber)

Inspect gloves before use. Use
proper glove removal
technique to avoid skin
contact. Dispose of
contaminated gloves after use
in accordance with applicable
laws and good laboratory

practices.

Eye/Face Protection

Safety glasses with side-

shields or goggles

Must be used to prevent
contact with the eyes. A face
shield may be required for
operations with a higher risk of

splashing or dust generation.

Skin and Body Protection

Laboratory coat

A flame-retardant lab coat
should be worn at all times.

Ensure it is fully buttoned.

Respiratory Protection

NIOSH-approved respirator

Required if handling large
quantities, if dust is generated,
or if working outside of a

certified chemical fume hood.

Operational Plan: Handling Procedures
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Adherence to these procedural steps is critical for minimizing exposure and ensuring a safe
laboratory environment.

e Preparation:

o Ensure that a certified chemical fume hood is used for all weighing and handling
operations to avoid the inhalation of dust.

o Verify that an eyewash station and safety shower are readily accessible and in good
working order.

o Prepare all necessary equipment and materials before handling the compound to minimize
movement and potential for spills.

e Donning PPE:

o Put on all required PPE as specified in the table above before entering the designated
handling area.

e Handling the Compound:

[e]

Handle 5-Formyl-8-hydroxycarbostyril within a chemical fume hood.

[e]

Avoid the formation of dust and aerosols[4][5].

o

Use appropriate tools (e.g., spatulas) for transferring the solid material.

[¢]

Keep the container tightly closed when not in use.

[¢]

Wash hands thoroughly after handling, even if gloves were worn[2].
 In Case of a Spill:
o Evacuate non-essential personnel from the area.

o Wearing appropriate PPE, carefully sweep up the spilled solid material, avoiding dust
generation.
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o Collect the spilled material in a designated, sealed container for hazardous waste
disposal.

o Clean the spill area with an appropriate solvent and then wash with soap and water.

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.

o Waste Collection:

o All solid waste contaminated with 5-Formyl-8-hydroxycarbostyril (e.g., used gloves,
weighing paper, contaminated tips) must be collected in a clearly labeled, sealed
hazardous waste container.

o Unused or unwanted 5-Formyl-8-hydroxycarbostyril must be disposed of as hazardous
chemical waste. Do not dispose of it in the regular trash.

o Container Labeling:

o The hazardous waste container must be labeled with "Hazardous Waste" and the full
chemical name: "5-Formyl-8-hydroxycarbostyril". List all known hazards.

o Storage of Waste:

o Store the sealed hazardous waste container in a designated, secondary containment area
away from incompatible materials.

» Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

o Do not pour any solutions containing this compound down the drain, as it is toxic to
aquatic life[2][3][4].
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Workflow for Handling and Disposal of 5-Formy!I-8-
hydroxycarbostyril
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Caption: Workflow for Safe Handling and Disposal of 5-Formyl-8-hydroxycarbostyril.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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